Cas no 452051-01-3 (N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide)
N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide
- Benzamide, N-(4-chlorophenyl)-5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-2-fluoro-
- SR-01000580992
- 5-(N-(4-chlorophenethyl)sulfamoyl)-N-(4-chlorophenyl)-2-fluorobenzamide
- 452051-01-3
- SR-01000580992-1
- F0917-3012
- N-(4-chlorophenyl)-5-[2-(4-chlorophenyl)ethylsulfamoyl]-2-fluorobenzamide
- N-(4-chlorophenyl)-5-{[2-(4-chlorophenyl)ethyl]sulfamoyl}-2-fluorobenzamide
- AKOS024602174
- Oprea1_481052
-
- Inchi: 1S/C21H17Cl2FN2O3S/c22-15-3-1-14(2-4-15)11-12-25-30(28,29)18-9-10-20(24)19(13-18)21(27)26-17-7-5-16(23)6-8-17/h1-10,13,25H,11-12H2,(H,26,27)
- InChI Key: YBPPREHRXKGNLY-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(Cl)C=C1)(=O)C1=CC(S(NCCC2=CC=C(Cl)C=C2)(=O)=O)=CC=C1F
Computed Properties
- Exact Mass: 466.0320971g/mol
- Monoisotopic Mass: 466.0320971g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 660
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- Density: 1.441±0.06 g/cm3(Predicted)
- pka: 10.53±0.50(Predicted)
N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0917-3012-2μmol |
N-(4-chlorophenyl)-5-{[2-(4-chlorophenyl)ethyl]sulfamoyl}-2-fluorobenzamide |
452051-01-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0917-3012-5μmol |
N-(4-chlorophenyl)-5-{[2-(4-chlorophenyl)ethyl]sulfamoyl}-2-fluorobenzamide |
452051-01-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0917-3012-10μmol |
N-(4-chlorophenyl)-5-{[2-(4-chlorophenyl)ethyl]sulfamoyl}-2-fluorobenzamide |
452051-01-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0917-3012-20μmol |
N-(4-chlorophenyl)-5-{[2-(4-chlorophenyl)ethyl]sulfamoyl}-2-fluorobenzamide |
452051-01-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0917-3012-1mg |
N-(4-chlorophenyl)-5-{[2-(4-chlorophenyl)ethyl]sulfamoyl}-2-fluorobenzamide |
452051-01-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0917-3012-2mg |
N-(4-chlorophenyl)-5-{[2-(4-chlorophenyl)ethyl]sulfamoyl}-2-fluorobenzamide |
452051-01-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0917-3012-3mg |
N-(4-chlorophenyl)-5-{[2-(4-chlorophenyl)ethyl]sulfamoyl}-2-fluorobenzamide |
452051-01-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0917-3012-4mg |
N-(4-chlorophenyl)-5-{[2-(4-chlorophenyl)ethyl]sulfamoyl}-2-fluorobenzamide |
452051-01-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0917-3012-5mg |
N-(4-chlorophenyl)-5-{[2-(4-chlorophenyl)ethyl]sulfamoyl}-2-fluorobenzamide |
452051-01-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0917-3012-10mg |
N-(4-chlorophenyl)-5-{[2-(4-chlorophenyl)ethyl]sulfamoyl}-2-fluorobenzamide |
452051-01-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide
N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide (CAS No. 452051-01-3): A Comprehensive Overview
The compound N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide (CAS No. 452051-01-3) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative is characterized by its unique molecular structure, which includes fluorobenzamide and chlorophenyl moieties. These functional groups contribute to its potential applications in drug discovery and development, particularly in targeting specific enzymatic pathways.
One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide?" Researchers have explored its role as a potential inhibitor for certain protein targets, owing to its sulfamoyl group, which can interact with active sites in enzymes. This makes it a candidate for studying diseases where enzyme modulation is critical, such as inflammatory conditions or metabolic disorders.
The physical and chemical properties of CAS 452051-01-3 are also a point of interest. Its molecular weight, solubility, and stability under various conditions are key factors that determine its suitability for laboratory and industrial applications. For instance, its fluorinated component enhances its metabolic stability, a feature highly valued in medicinal chemistry. This aligns with the growing trend in drug design to incorporate fluorine atoms to improve pharmacokinetic profiles.
Another hot topic in searches is: "How is N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide synthesized?" The synthesis typically involves multi-step organic reactions, including the formation of the sulfonamide linkage and subsequent fluorobenzamide coupling. Researchers often optimize these steps to achieve higher yields and purity, which is crucial for its application in high-throughput screening and preclinical studies.
The safety and handling of N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide are also frequently queried. While it is not classified as a hazardous material, standard laboratory precautions should be observed, such as the use of personal protective equipment (PPE) and proper ventilation. This reflects the broader industry focus on sustainable and safe chemical practices.
In the context of market dynamics, the demand for CAS 452051-01-3 is driven by its utility in academic and pharmaceutical research. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to the needs of drug discovery programs. The rise of targeted therapies and precision medicine has further amplified interest in such specialized molecules.
Lastly, the regulatory status of N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide is another area of inquiry. As of now, it is primarily used for research purposes and is not approved for therapeutic use. However, its structural features make it a valuable tool for studying biochemical interactions and developing novel therapeutic agents.
In summary, N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide (CAS No. 452051-01-3) represents a fascinating intersection of chemistry and biology. Its unique properties and potential applications continue to make it a subject of active research, aligning with contemporary trends in drug development and molecular science.
452051-01-3 (N-(4-chlorophenyl)-5-{2-(4-chlorophenyl)ethylsulfamoyl}-2-fluorobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)